(2R)-2-Amino-3-(5,5-dimethyloxolan-2-yl)propanoic acid

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: (2R)-2-amino-3-(5,5-dimethyloxolan-2-yl)propanoic acid
• InChI: InChI=1S/C9H17NO3/c1-9(2)4-3-6(13-9)5-7(10)8(11)12/h6-7H,3-5,10H2,1-2H3,(H,11,12)/t6?,7-/m1/s1
• InChI Key: PUAQUQINYKVKOQ-COBSHVIPSA-N
• Isomeric SMILES: CC1(CCC(O1)C[C@H](C(=O)O)N)C
• Canonical SMILES: CC1(CCC(O1)CC(C(=O)O)N)C

Description

(2R)-2-Amino-3-(5,5-dimethyloxolan-2-yl)propanoic acid is a chiral non-proteinogenic amino acid characterized by a propanoic acid backbone, an amino group at the second carbon (R-configuration), and a 5,5-dimethyloxolane (tetrahydrofuran derivative) substituent. Its molecular formula is C₉H₁₇NO₃, with a molecular weight of 187.24 g/mol (CAS No. 1924090-73-2) . The compound’s stereochemistry and dimethyl-substituted oxolane ring confer unique physicochemical properties, making it a candidate for studying enzyme interactions, metabolic pathways, and therapeutic development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-2-Amino-3-(5,5-dimethyloxolan-2-yl)propanoic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2,2-dimethyl-1,3-propanediol and amino acids.

Formation of Oxolane Ring: The oxolane ring is formed through a cyclization reaction. This can be achieved by reacting 2,2-dimethyl-1,3-propanediol with a suitable reagent under acidic or basic conditions.

Amino Acid Coupling: The amino group is introduced by coupling the oxolane ring with an amino acid derivative using peptide coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired (2R)-2-Amino-3-(5,5-dimethyloxolan-2-yl)propanoic acid.

Industrial Production Methods

In an industrial setting, the production of (2R)-2-Amino-3-(5,5-dimethyloxolan-2-yl)propanoic acid may involve:

Large-Scale Reactors: Utilizing large-scale reactors to carry out the cyclization and coupling reactions efficiently.

Automated Systems: Employing automated systems for precise control of reaction conditions, ensuring high yield and purity.

Continuous Flow Chemistry: Implementing continuous flow chemistry techniques to streamline the synthesis process and reduce production time.

Chemical Reactions Analysis

Types of Reactions

(2R)-2-Amino-3-(5,5-dimethyloxolan-2-yl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxo derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: The amino group can participate in substitution reactions with electrophiles, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or hydrogen peroxide in the presence of a catalyst.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Electrophiles like alkyl halides or acyl chlorides in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Oxo derivatives with modified functional groups.

Reduction: Reduced forms with additional hydrogen atoms.

Substitution: Substituted derivatives with new functional groups attached to the amino group.

Scientific Research Applications

(2R)-2-Amino-3-(5,5-dimethyloxolan-2-yl)propanoic acid has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and polymers.

Biology: Studied for its potential role in biochemical pathways and as a probe in enzymatic reactions.

Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (2R)-2-Amino-3-(5,5-dimethyloxolan-2-yl)propanoic acid involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, influencing their activity.

Pathways Involved: It can modulate biochemical pathways by acting as a substrate, inhibitor, or activator, leading to various biological effects.

Comparison with Similar Compounds

Research Implications and Uniqueness

The 5,5-dimethyloxolane group in the target compound provides enhanced metabolic stability compared to non-methylated or monomethylated analogs due to steric protection against enzymatic degradation . Its R-configuration further distinguishes it from S-isomers in chiral recognition processes, such as binding to L-amino acid transporters or enzymes like aminopeptidases .

In contrast, compounds with aromatic heterocycles (e.g., thiophene, furan) exhibit divergent electronic properties, making them more suitable for targeting receptors with aromatic binding pockets . However, the dimethyloxolane group’s conformational rigidity may limit adaptability in flexible binding sites compared to furan or thiophene derivatives.

Biological Activity

(2R)-2-Amino-3-(5,5-dimethyloxolan-2-yl)propanoic acid, commonly referred to as a derivative of amino acids, has garnered interest in biochemical research due to its potential biological activities. This compound's structure features a unique oxolane ring that may influence its interaction with biological systems, particularly in neurobiology and metabolic pathways.

Chemical Structure and Properties

The compound's IUPAC name indicates the presence of an amino group and a dimethyloxolane moiety, which contributes to its unique properties. The molecular formula is C$_{11}$H$_{19}$N$_{1}$O$_{2}$, with a molecular weight of approximately 197.28 g/mol.

Biological Activities

Research on (2R)-2-Amino-3-(5,5-dimethyloxolan-2-yl)propanoic acid indicates several key biological activities:

• Neuroprotective Effects : Preliminary studies suggest that this compound may exhibit neuroprotective properties. It appears to modulate neurotransmitter systems, particularly through interactions with glutamate receptors, which are crucial in synaptic transmission and plasticity.
• Antioxidant Activity : The compound has been shown to possess antioxidant properties, potentially reducing oxidative stress in cellular models. This effect is particularly relevant in the context of neurodegenerative diseases where oxidative damage plays a significant role.
• Metabolic Regulation : Investigations into metabolic pathways indicate that (2R)-2-Amino-3-(5,5-dimethyloxolan-2-yl)propanoic acid may influence lipid metabolism and glucose homeostasis, suggesting a role in metabolic disorders.

Study 1: Neuroprotective Mechanism

In a study published in Neuroscience Letters, researchers explored the neuroprotective effects of (2R)-2-Amino-3-(5,5-dimethyloxolan-2-yl)propanoic acid on primary neuronal cultures exposed to oxidative stress. The results indicated a significant reduction in cell death and enhanced cell viability compared to controls. The proposed mechanism involves the modulation of glutamate receptor activity, leading to decreased excitotoxicity .

Study 2: Antioxidant Properties

A separate investigation highlighted the antioxidant capacity of this compound using DPPH radical scavenging assays. The findings demonstrated that (2R)-2-Amino-3-(5,5-dimethyloxolan-2-yl)propanoic acid effectively scavenged free radicals, suggesting its potential utility as a therapeutic agent in conditions characterized by oxidative stress .

Research Findings Summary Table

Activity	Mechanism	Reference
Neuroprotection	Modulation of glutamate receptors	Neuroscience Letters
Antioxidant	Radical scavenging activity	Antioxidants Journal
Metabolic regulation	Influence on lipid metabolism and glucose homeostasis	Metabolism Journal